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Compound of Interest

Compound Name: Methyl 2-Octynoate-d5

Cat. No.: B12370805 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemicals like Methyl 2-Octynoate are paramount for ensuring

laboratory safety and environmental protection. This guide provides essential, step-by-step

procedures for the safe disposal of Methyl 2-Octynoate, based on available safety data. While

specific data for Methyl 2-Octynoate-d5 is not readily available, the disposal procedures for its

non-deuterated counterpart serve as a close proxy and are outlined below.

Key Safety and Hazard Information
Methyl 2-Octynoate is classified as a combustible liquid that can cause an allergic skin reaction

and is very toxic to aquatic life with long-lasting effects.[1][2] Adherence to safety protocols is

therefore critical.
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Property Data

Physical State Liquid

Appearance Clear, Colourless

Boiling Point 217-220°C at 760 mmHg

Melting Point -3°C (lit.)

Flash Point 100°C (lit.)

Vapor Pressure 0.125mmHg at 25°C

Density 0.92 g/cm³

Solubility Chloroform (Slightly), Methanol (Slightly)

Hazards
Combustible liquid, Skin sensitizer, Aquatic

toxicity

Experimental Protocol for Disposal
A specific experimental protocol for the neutralization or deactivation of Methyl 2-Octynoate is

not detailed in the provided safety data sheets. The primary recommended method of disposal

is incineration by a licensed waste disposal company.

Step-by-Step Disposal Procedure
1. Personal Protective Equipment (PPE): Before handling Methyl 2-Octynoate, ensure you are

wearing the appropriate personal protective equipment. This includes:

Eye Protection: Safety glasses with side-shields or goggles.

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber). Gloves must be inspected

prior to use and disposed of properly after.

Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.

2. Spill Management: In the event of a spill, follow these steps:
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Evacuate: Evacuate non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from spreading and from entering drains or waterways.[1][3]

Absorb: Use an inert absorbent material, such as sand or earth, to soak up the spill.

Collect: Carefully collect the absorbed material into a suitable, closed container for disposal.

3. Waste Collection and Storage:

Container: Use a designated, properly labeled, and sealed container for waste Methyl 2-

Octynoate. Do not mix with other waste materials.[2]

Storage: Store the waste container in a cool, dry, and well-ventilated area away from heat

and ignition sources.

4. Final Disposal:

Professional Disposal: The disposal of Methyl 2-Octynoate must be handled by a licensed

and approved waste disposal company.[2]

Regulations: Adhere to all local, state, and federal regulations regarding hazardous waste

disposal.[1][2][4][5]
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Caption: Workflow for the safe disposal of Methyl 2-Octynoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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